Cas no 2137585-34-1 (methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate)

• Product Name: methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate
• CAS No: 2137585-34-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6006227
• PubChem ID: 165799978
• Update Time: 2025-11-01

methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate
• 2137585-34-1
• EN300-1085353

• Inchi： 1S/C12H13N3O2/c1-17-12(16)7-2-3-10-8(4-7)5-9(6-13)11(14)15-10/h5,7H,2-4H2,1H3,(H2,14,15)
• InChI Key： LIUPOKQCYMMNOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2=CC(C#N)=C(N)N=C2CC1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89Ų

Additional information on methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate

Methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate (CAS No. 2137585-34-1): A Comprehensive Overview

Methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate, identified by its CAS number 2137585-34-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, belonging to the tetrahydroquinoline family, has garnered attention due to its unique structural features and potential biological activities. The presence of both amino and cyano functional groups, along with the carboxylate ester at the 6-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate involves a multi-step process that typically begins with the condensation of appropriate precursors to form the tetrahydroquinoline core. Subsequent functionalization steps introduce the amino group at the 2-position and the cyano group at the 3-position. The final step involves the esterification of the carboxyl group at the 6-position, yielding the desired product. This synthetic route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale preparations and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate with greater accuracy. Molecular docking studies have shown that this compound interacts with several target proteins, suggesting potential applications in drug discovery. Specifically, its ability to bind to enzymes involved in metabolic pathways has been highlighted in several publications. These interactions may lead to the development of novel therapeutic agents targeting various diseases.

In addition to its pharmacological potential, methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate has been investigated for its role in chemical biology. Researchers have explored its interactions with nucleic acids and other biomolecules, providing insights into its mechanism of action. For instance, studies have demonstrated that this compound can modulate the activity of certain transcription factors, which could have implications in gene therapy and cancer treatment.

The structural diversity of tetrahydroquinoline derivatives makes them valuable tools in medicinal chemistry. The flexibility of the tetrahydroquinoline ring allows for various conformations that can be optimized for better binding affinity and selectivity. In this context, methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate represents a promising candidate for further development. Its unique combination of functional groups provides a rich platform for designing molecules with enhanced pharmacological properties.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from tetrahydroquinoline scaffolds. While methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate has not yet been tested in humans, preclinical studies suggest that it may have applications in treating neurological disorders and infectious diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for neuropharmacological research.

The chemical stability and solubility of methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate are also important considerations in its development as a pharmaceutical agent. Studies have shown that this compound exhibits good stability under various storage conditions and can be formulated into different dosage forms. Its solubility profile also allows for efficient delivery systems to be designed, enhancing its bioavailability.

The future prospects for methyl 2-amino-3-cyano-5,6,7,8-tetrahydroquinoline-6-carboxylate are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process. With advancements in synthetic chemistry and computational biology， this compound is poised to make significant contributions to drug discovery and development.